2-{[(4-Benzylmorpholin-2-yl)methyl](methyl)amino}acetamide

• IUPAC Name: 2-[(4-benzylmorpholin-2-yl)methyl-methylamino]acetamide
• InChI: InChI=1S/C15H23N3O2/c1-17(12-15(16)19)10-14-11-18(7-8-20-14)9-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3,(H2,16,19)
• InChI Key: HYQFYNFGQNKDMC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CN(CCO1)CC2=CC=CC=C2)CC(=O)N
• Molecular Formula: C15H23N3O2
• Molecular Weight: 277.36 g/mol
• CAS No.: 1803583-49-4

Description

“2-{(4-Benzylmorpholin-2-yl)methylamino}acetamide” is an organic compound with the CAS Number: 1803583-49-4. It belongs to the class of organic compounds known as benzimidazoles. The molecular formula of this compound is C15H23N3O2 and it has a molecular weight of 277.36.

Molecular Structure Analysis

The molecular structure of “2-{(4-Benzylmorpholin-2-yl)methylamino}acetamide” is defined by its molecular formula C15H23N3O2. For a detailed molecular structure, it’s recommended to refer to the MOL File.

Scientific Research Applications

Anticonvulsant Activity

Compounds with structural similarities to 2-{(4-Benzylmorpholin-2-yl)methylamino}acetamide have been studied for their anticonvulsant properties. The crystal structure of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides revealed that stereochemical comparisons with phenytoin suggest molecular features likely responsible for anticonvulsant activities. This suggests potential application in the development of new anticonvulsant drugs (Camerman et al., 2005).

Antimicrobial and Antibacterial Activity

Several studies have explored the synthesis and biological evaluation of compounds structurally related to 2-{(4-Benzylmorpholin-2-yl)methylamino}acetamide for antimicrobial and antibacterial activities. For instance, benzimidazole-based pyramiding derivatives showed significant antibacterial activity, indicating their potential as leads in developing new antibacterial agents (Gullapelli et al., 2014).

Anticancer Properties

The synthesis and evaluation of new series of arylidene compounds from 2-iminothiazolidine-4-one derivatives, including compounds structurally related to 2-{(4-Benzylmorpholin-2-yl)methylamino}acetamide, have shown promising results against various cancer cell lines, highlighting their potential in cancer therapy (Azeez et al., 2019).

Quantum Mechanical Studies and Ligand-Protein Interactions

Studies involving quantum mechanical analyses and ligand-protein interactions of bioactive benzothiazolinone acetamide analogs, which are structurally similar to the compound of interest, offer insights into their potential application in drug discovery, showcasing their binding interactions with proteins and their possible roles in pharmaceuticals (Mary et al., 2020).

These studies illustrate the diverse potential applications of compounds structurally related to 2-{(4-Benzylmorpholin-2-yl)methylamino}acetamide in scientific research, particularly in the development of new pharmacological agents with anticonvulsant, antimicrobial, antibacterial, anticancer, and drug discovery applications. The ongoing research into these compounds underscores their significance in the pharmaceutical and material sciences fields.

Mechanism of Action

The mechanism of action of “2-{(4-Benzylmorpholin-2-yl)methylamino}acetamide” is not explicitly mentioned in the search results. For a detailed understanding of its mechanism of action, it’s recommended to refer to peer-reviewed papers or technical documents.

Safety and Hazards

The safety and hazards of “2-{(4-Benzylmorpholin-2-yl)methylamino}acetamide” are not explicitly mentioned in the search results. For detailed safety and hazard information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) or other safety documents.